4-Ethoxy-6-methyl-2-(piperazin-1-yl)pyrimidine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The molecular structure of “4-Ethoxy-6-methyl-2-(piperazin-1-yl)pyrimidine” can be represented by the Inchi Code: 1S/C11H18N4O.ClH/c1-3-16-10-8-9 (2)13-11 (14-10)15-6-4-12-5-7-15;/h8,12H,3-7H2,1-2H3;1H .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 258.75 . It is a powder at room temperature .Scientific Research Applications
Pharmacokinetics and Metabolism Studies
4-Ethoxy-6-methyl-2-(piperazin-1-yl)pyrimidine, as part of the broader class of piperazine compounds, is often subject to pharmacokinetic and metabolism studies. For instance, in research on BMS-690514, an inhibitor of human epidermal growth factor and vascular endothelial growth factor receptors, it was found that the compound is well absorbed and extensively metabolized in humans, involving multiple metabolic pathways, leading to its excretion through both bile and urine (Christopher et al., 2010). Similar studies have been conducted on other compounds with piperazine structures, highlighting the importance of understanding their metabolic pathways and their potential implications in therapeutic settings.
Radioligand and PET Imaging Studies
Compounds with a piperazine structure, such as this compound, are also used in radioligand and positron emission tomography (PET) imaging studies. For example, WAY-100635, a compound used in PET to study 5-HT1A receptors in the human brain, has been extensively studied to understand its metabolism and potential in imaging brain receptors (Osman et al., 1996). The behavior of such compounds in the human body, including their metabolism into more polar compounds and their uptake in the brain, provides valuable insights for neuroimaging and pharmacological research.
Receptor Occupancy and Drug Development
The understanding of receptor occupancy by piperazine compounds has significant implications in the development of drugs for treating conditions like anxiety and mood disorders. The occupancy of 5-HT(1A) receptors by specific compounds and the correlation with plasma levels have been a subject of research, offering insights into the dose-dependent occupancy and its potential therapeutic effects (Rabiner et al., 2002). Such studies are crucial in drug development, especially for psychiatric and neurodegenerative conditions.
Safety and Hazards
Properties
IUPAC Name |
4-ethoxy-6-methyl-2-piperazin-1-ylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O/c1-3-16-10-8-9(2)13-11(14-10)15-6-4-12-5-7-15/h8,12H,3-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRTZIXXEGGMDDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=C1)C)N2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-{2-[(2-Methoxyethyl)(methyl)amino]ethoxy}phenyl)methanamine](/img/structure/B1523924.png)
![2,2,2-trifluoroethyl N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)carbamate](/img/structure/B1523927.png)
![7-Bromo-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carboxylic acid](/img/structure/B1523933.png)
